Cas no 4199-09-1 (2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-, (2S)-)

• Product Name: 2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-, (2S)-
• CAS No: 4199-09-1
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 331935
• PubChem ID: 91536
• Update Time: 2025-08-05

2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-, (2S)-
• S(-)-propranolol; AKOS009129520; AC1L6Z4N; (S)-propranolol; (S)-propanolol; (-)-(S)-propranolol; H-Pro-Phe-OMe; (S,S)-prolinylphenylalanine methyl ester; (S)-proline-(S)-phenylalanine methyl ester; NSC523468; CTK5A2584; AG-F-91088; [3H]-(-)-Propranolol; (S,S)-proline-phenylalanine methyl ester; NH-Pro-Phe-COOMe; propranolol; Pro-Phe-OMe; (S,S)-prolinyl-phenylalanine methyl ester;
• SPBio_003021
• Bio2_000360
• BCBcMAP01_000208
• BRD-K13994703-003-04-2
• NCGC00024813-06
• AKOS040768709
• SCHEMBL3956
• (2S)-1-[(1-methylethyl)amino]-3-(naphthalen-1-yloxy)propan-2-ol
• (S)-1-(Isopropylamino)-3-(naphthyloxy)propan-2-ol
• BSPBio_001040
• (S)-propranolol
• HMS1362D21
• 4199-09-1
• Propranolol, L-
• DTXSID90873366
• KBio2_002948
• KBioSS_000380
• Prestwick2_001081
• 1-((1-methylethyl)amino) 3-(1-naphthalenyloxy) 2-propanol
• BSPBio_001122
• propranolol (S-)
• [2-Hydroxy-3-(naphthalen-1-yloxy)-propyl]-isopropyl-ammonium((-)-propranolol)
• (S)-1-(isopropylamino)-3-(naphthalen-1-yloxy)propan-2-ol
• 74MLR03FLC
• HMS1792D21
• AB00514695
• (2S)-PROPRANOLOL
• GTPL63
• HMS2089B07
• 2-PROPANOL, 1-((1-METHYLETHYL)AMINO)-3-(1-NAPHTHALENYLOXY)-, (2S)-
• KBio3_000740
• UNII-74MLR03FLC
• Prestwick0_001081
• NCGC00024813-16
• SDCCGSBI-0050996.P004
• (-)-propranolol
• PROPRANOLOL, (S)-
• NCGC00024813-07
• (2S)-1-(isopropylamino)-3-(1-naphthyloxy)propan-2-ol
• IDI1_002115
• BPBio1_001236
• Tocris-0834
• NCGC00024813-08
• HMS1990D21
• KBio2_005516
• 1-(Isopropylamino)-3-(1-naphthyloxy)-2-propanol
• Lopac0_001023
• S-(-)-1-ISOPROPYLAMINO-3-(1-NAPHTHOXY)-2-PROPANOL
• (2S)-1-(naphthalen-1-yloxy)-3-[(propan-2-yl)amino]propan-2-ol
• Prestwick3_001081
• KBioGR_000380
• BPBio1_001200
• NCGC00024813-02
• Prestwick1_001081
• EINECS 224-095-5
• A903061
• Q63390536
• NCGC00024813-05
• NS00083437
• BDBM50246936
• Bio2_000840
• KBio2_000380
• AB00514695_08
• propranolol-(S)
• KBio3_000739
• SBI-0050996.P003
• (2S)-1-naphthalen-1-yloxy-3-(propan-2-ylamino)propan-2-ol
• CCG-205103
• l-propranolol
• s-propranolol
• (-)-(S)-Propranolol
• Prestwick3_001075
• s-(-)-propranolol
• (-)-propanolol
• CHEMBL452861
• BSPBio_001090
• AB00514695-07
• BRD-K13994703-001-02-0
• NCGC00024813-01
• NCGC00024813-04
• 2-Propanol, 1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-, (S)-
• NCGC00024813-17
• 2-PROPANOL, 1-((1-METHYLETHYL)AMINO)-3-(1-NAPHTHALENYLOXY)-, (S)-
• S-(-)-propanolol
• 1-propranolol
• PDSP1_000768
• Levopropranolol
• NCGC00024813-03
• BRD-K13994703-003-10-9
• PDSP2_000756
• BRD-K13994703-003-15-8
• BRD-K13994703-003-16-6

• Inchi： 1S/C16H21NO2/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16/h3-9,12,14,17-18H,10-11H2,1-2H3/t14-/m0/s1
• InChI Key： AQHHHDLHHXJYJD-AWEZNQCLSA-N
• SMILES： O(C1C=CC=C2C=CC=CC=12)C[C@H](CNC(C)C)O

Computed Properties

• Exact Mass: 259.15733
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49